Cas no 1520452-96-3 (2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 1520452-96-3
• MF: C₆H₃Cl₂N₃O
• MW: 204.013518571854
• MDL: MFCD27987437
• CID: 2094444
• PubChem ID: 83669847
• Update Time: 2025-05-21

2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2,4-dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one
• 2,4-Chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• 2,4-Dichloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• SB14142
• FCH2515951
• AK171322
• CS-0052166
• AKOS023400289
• 2,4-Dichloro-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• SCHEMBL17926499
• EN300-7417937
• P14429
• AS-52124
• SY098204
• 1520452-96-3
• 2,4-DICHLORO-5H,7H-PYRROLO[2,3-D]PYRIMIDIN-6-ONE
• MFCD27987437
• VKC45296
• 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one

• MDL： MFCD27987437
• Inchi： 1S/C6H3Cl2N3O/c7-4-2-1-3(12)9-5(2)11-6(8)10-4/h1H2,(H,9,10,11,12)
• InChI Key： IGMUFDAQGZNNIM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)NC(C2)=O

Computed Properties

• Exact Mass: 202.9653171g/mol
• Monoisotopic Mass: 202.9653171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9
• XLogP3: 1.3

Additional information on 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one

2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one: A Comprehensive Overview

The compound 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one (CAS No. 1520452-96-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyrimidinones, which are known for their unique structural properties and versatile functionalities. The pyrrolo[2,3-d]pyrimidine core of this molecule provides a robust framework for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery and material science. The dichloro substitution at positions 2 and 4 in this compound introduces additional electronic and steric effects, which can be exploited to enhance its bioactivity or chemical reactivity. Researchers have demonstrated that such substitutions can significantly influence the molecule's interaction with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one involves a multi-step process that typically includes cyclization reactions and selective chlorination. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing energy consumption.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has been explored in recent studies targeting various diseases. For instance, researchers have investigated its role as a kinase inhibitor and its potential in anticancer drug development. The pyrrolo[2,3-d]pyrimidine core has been identified as a key structural element in several bioactive compounds reported in the literature.

Moreover, the dichloro substitution in this compound has been found to enhance its stability under physiological conditions. This property makes it an attractive candidate for drug delivery systems where stability is a critical factor. Recent advancements in nanotechnology have enabled the incorporation of such compounds into nanoparticles for targeted drug delivery.

The structural uniqueness of 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one also makes it an interesting subject for material science research. Its ability to form supramolecular assemblies has been explored for applications in self-healing materials and stimuli-responsive systems. The intermolecular interactions facilitated by its structure can be tuned to achieve desired material properties.

In conclusion, 2,4-Dichloro-5h,6h,7h-pyrrolo[2,3-d]pyrimidin-6-one (CAS No. 1520452-96-3) is a versatile compound with a wide range of applications across different scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and material science. As ongoing studies continue to uncover new insights into its properties and potential uses